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Compound of Interest

Compound Name: 2,2-Dibromo-2-cyanoacetamide

Cat. No.: B155079 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 2,2-Dibromo-2-cyanoacetamide (DBNPA), a potent biocide.

Adherence to these protocols is critical to mitigate risks and ensure regulatory compliance.

Hazard Overview
2,2-Dibromo-2-cyanoacetamide is a hazardous substance with the following classifications:

Acute Toxicity: Toxic if swallowed and fatal if inhaled.[1][2][3][4][5]

Skin Corrosion/Irritation: Causes skin irritation and may cause an allergic skin reaction.[1][2]

[4]

Eye Damage/Irritation: Causes serious eye damage.[1][2][4][5]

Specific Target Organ Toxicity: Causes damage to organs, particularly the respiratory tract,

through prolonged or repeated exposure via inhalation.[1][4]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[1][2][4]
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A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the required equipment.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection
Safety Goggles and Face

Shield

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

should be used in conjunction

with goggles, especially when

there is a risk of splashing.[2]

Skin Protection Chemical-resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Gloves

must be inspected for

degradation or punctures

before each use. Use proper

glove removal technique to

avoid skin contact. Dispose of

contaminated gloves after use.

[2][6]

Protective Clothing

A lab coat or chemical-

resistant apron is mandatory.

For handling larger quantities

or when there is a potential for

significant exposure, a

chemical-resistant suit may be

necessary.

Respiratory Protection Particulate Respirator or

Higher

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator is

recommended. For higher-

level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges. Use respirators and

components tested and

approved under appropriate

government standards such as
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NIOSH (US) or CEN (EU).[6] A

self-contained breathing

apparatus (SCBA) should be

used in emergency situations.

[5]

Operational Plan: Handling 2,2-Dibromo-2-
cyanoacetamide
Adherence to a strict operational protocol is critical to prevent accidental exposure and

contamination.

Engineering Controls:
Ventilation: Always handle 2,2-Dibromo-2-cyanoacetamide in a well-ventilated area. A

certified chemical fume hood is essential to control exposure.

Safety Stations: Ensure that eyewash stations and safety showers are in close proximity to

the workstation and are readily accessible.[7]

Handling Procedures:
Pre-Handling:

Thoroughly read and understand the Safety Data Sheet (SDS) for 2,2-Dibromo-2-
cyanoacetamide before starting any work.[6]

Ensure all necessary PPE is available, in good condition, and properly fitted.

Prepare the work area by removing unnecessary items to maintain a clean and

uncluttered space.

During Handling:

Avoid the formation of dust and aerosols.[2][6]

Do not eat, drink, or smoke in the work area.[1][2]
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Wash hands thoroughly after handling the chemical.[1][2]

Storage:

Store in a dry, well-ventilated place, away from incompatible materials.[2][6]

Keep the container tightly closed.[2]

The storage area should be clearly labeled with the appropriate hazard warnings.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.chemos.de/import/data/msds/GB_en/10222-01-2-A0009070-GB-en.pdf
https://www.chemicalbook.com/msds/2-2-dibromo-2-cyanoacetamide.pdf
https://www.chemicalbook.com/msds/2-2-dibromo-2-cyanoacetamide.pdf
https://www.capotchem.cn/doc/msds_10222-01-2.do
https://www.chemicalbook.com/msds/2-2-dibromo-2-cyanoacetamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Start: Handling DBNPA

Read and Understand SDS

Step 1

Inspect and Don PPE

Step 2

Prepare Work Area

Step 3

Handle Chemical in Fume Hood

Step 4

No Eating, Drinking, or Smoking

Continuous

Decontaminate Work Area

Step 5

Properly Remove and Dispose of PPE

Step 6

Wash Hands Thoroughly

Step 7

End

Click to download full resolution via product page

Caption: Workflow for safely handling 2,2-Dibromo-2-cyanoacetamide.
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Disposal Plan
Proper disposal of 2,2-Dibromo-2-cyanoacetamide and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Characterization:
2,2-Dibromo-2-cyanoacetamide is considered hazardous waste due to its acute toxicity

and environmental hazards.

Waste Segregation and Collection:
Unused Material: Collect any unused 2,2-Dibromo-2-cyanoacetamide in its original

container or a designated, properly labeled, and sealed hazardous waste container.

Contaminated Disposables: All disposables that have come into contact with the chemical

(e.g., gloves, wipes, pipette tips) must be collected in a separate, clearly labeled hazardous

waste container.

Do Not Mix: Do not mix this waste with other waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Disposal Procedure:
All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

Do not discharge 2,2-Dibromo-2-cyanoacetamide or contaminated water into drains or the

environment.[2]
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Caption: Step-by-step disposal plan for 2,2-Dibromo-2-cyanoacetamide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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